Cas no 288399-61-1 (4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo-)

• Product name: 4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo-
• CAS No: 288399-61-1
• MF: C₁₄H₁₄O₃
• MW: 230.25916
• CID: 248889
• PubChem ID: 57376728

4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxaldehyde,6-(1,1-dimethylethyl)-4-oxo-
• 6-tert-butyl-4-oxochromene-3-carbaldehyde
• 6-TERT-BUTYL-3-FORMYLCHROMONE
• 6-tert-butyl-4-oxo-4H-chromene-3-carbaldehyde
• 6-(tert-butyl)-4-oxo-4H-chromene-3-carbaldehyde
• 288399-61-1
• 6-tert-Butyl-4-oxo-4H-1-benzopyran-3-carbaldehyde
• DTXSID00725261

• Inchi： InChI=1S/C14H14O3/c1-14(2,3)10-4-5-12-11(6-10)13(16)9(7-15)8-17-12/h4-8H,1-3H3
• InChI Key： LSZZADBHAIDFDM-UHFFFAOYSA-N
• SMILES： CC(C1=CC2C(=O)C(C=O)=COC=2C=C1)(C)C

Computed Properties

• Exact Mass: 230.09400
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 47.28000
• LogP: 2.90300